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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 2-

aminoacetate

Cat. No.: B15268092

Get Quote

Executive Summary & Chemical Identity[1][2]
(4-Chlorophenyl)methyl 2-aminoacetate, commonly referred to as Glycine 4-chlorobenzyl

ester, is a specialized amino acid derivative.[1] It serves as a critical intermediate in peptide

synthesis (as a C-terminal protecting group) and in the development of prodrugs where

lipophilicity modulation is required.[1]

Critical Disambiguation: Researchers must distinguish this compound from its isomer, Methyl 2-

amino-2-(4-chlorophenyl)acetate (a phenylglycine derivative).[1] The target compound

described here is the ester of glycine with 4-chlorobenzyl alcohol.[1]
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Property Description

IUPAC Name (4-Chlorophenyl)methyl 2-aminoacetate

Common Name Glycine 4-chlorobenzyl ester

Structure H₂N-CH₂-COO-CH₂-(4-Cl-C₆H₄)

Molecular Formula C₉H₁₀ClNO₂ (Free base)

MW 199.63 g/mol (Free base)

Stability Note

The free amine is unstable and prone to

cyclization (diketopiperazine formation).[1][2] It

is isolated and stored as a salt (HCl or pTsOH).

[1]

Retrosynthetic Analysis & Strategy
The synthesis is best approached via Fischer-Speier esterification.[1][3][4] Direct coupling of

glycine (zwitterionic) with 4-chlorobenzyl alcohol requires strong acid catalysis to protonate the

carboxyl group and disrupt the zwitterion, driving the equilibrium toward the ester.

Two primary routes are recommended based on scale and available equipment:

Route A (Dean-Stark/pTsOH): Ideal for scale-up; utilizes azeotropic water removal.[1]

Route B (Thionyl Chloride): Ideal for rapid laboratory-scale synthesis; generates the HCl salt

directly.[1]
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Caption: Decision matrix for the synthesis of Glycine 4-chlorobenzyl ester salts.

Detailed Experimental Protocols
Route A: Azeotropic Esterification (p-Toluenesulfonate
Salt)
Recommended for high purity and stability.[1]

Mechanism: p-Toluenesulfonic acid (pTsOH) acts as both the catalyst and the salt-forming

agent.[1][4] The continuous removal of water via a Dean-Stark trap drives the equilibrium to

completion (Le Chatelier's principle).

Reagents:

Glycine (1.0 eq)

4-Chlorobenzyl alcohol (1.1 - 1.2 eq)[1]

p-Toluenesulfonic acid monohydrate (1.05 eq)[1]

Solvent: Toluene or Benzene (Caution: Benzene is carcinogenic; Toluene is preferred).[1]

Protocol:

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark apparatus

topped with a reflux condenser.

Charging: Add Glycine (7.5 g, 100 mmol), 4-Chlorobenzyl alcohol (17.1 g, 110 mmol), and

pTsOH·H₂O (20.0 g, 105 mmol) to the flask.

Solvent: Add Toluene (150 mL). The solids will not fully dissolve initially.[1][3]

Reflux: Heat the mixture to vigorous reflux. As the reaction proceeds, the mixture will

homogenize, and water will collect in the trap.

Monitoring: Continue reflux until water evolution ceases (approx. 4-6 hours). Theoretical

water yield is ~1.8 mL + hydration water from pTsOH.[1]
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Isolation:

Cool the reaction mixture to room temperature.

Add Diethyl Ether (100-150 mL) to induce precipitation of the salt.[1]

Filter the white crystalline solid.[1]

Purification: Recrystallize from Methanol/Ether if necessary.

Expected Yield: 85-95% as the pTsOH salt.[1]

Route B: Thionyl Chloride Mediated Esterification
(Hydrochloride Salt)
Recommended for rapid, small-scale synthesis.

Mechanism: Thionyl chloride reacts with the alcohol to generate HCl in situ and activates the

carboxyl group.

Protocol:

Setup: Flame-dried round-bottom flask under Nitrogen/Argon atmosphere.

Charging: Suspend Glycine (1.0 eq) in the 4-Chlorobenzyl alcohol (usually used as solvent in

large excess, ~5-10 eq) OR use a stoichiometric amount of alcohol in dry DCM.

Activation: Cool to 0°C. Add Thionyl Chloride (1.2 eq) dropwise. Caution: Gas evolution

(SO₂, HCl).

Reaction: Warm to room temperature, then heat to reflux (if in DCM) or 60-70°C (if neat) for

2-4 hours.

Workup:

Evaporate volatiles/excess solvent under reduced pressure.[1]

Triturate the residue with cold Diethyl Ether to precipitate the Hydrochloride salt.
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Filter and dry under vacuum.[1]

Characterization & Validation
Since the free amine is unstable, all characterization is performed on the salt form (HCl or

pTsOH).

Spectroscopic Data (Predicted/Typical)
Technique

Signal Assignment
(Solvent: DMSO-d₆)

Interpretation

¹H NMR δ 8.4 - 8.6 (br s, 3H)
NH₃⁺: Ammonium protons

(characteristic of salt).[1]

δ 7.45 (d, J=8.5 Hz, 2H)
Ar-H: 4-Chlorophenyl ring

(AA'BB' system).[1]

δ 7.35 (d, J=8.5 Hz, 2H)
Ar-H: 4-Chlorophenyl ring

(AA'BB' system).[1]

δ 5.25 (s, 2H)

Benzylic CH₂: Deshielded by

ester oxygen and phenyl ring.

[1]

δ 3.95 (s, 2H)
Glycine α-CH₂: Distinctive

singlet.[1]

¹³C NMR δ 167.5 (C=O) Carbonyl carbon.[1]

δ 134.5 (C-Cl), 133.0 (C-ipso)
Aromatic quaternary carbons.

[1]

δ 129.5, 128.8 Aromatic CH carbons.[1]

δ 66.0 Benzylic CH₂.[1]

δ 40.5 Glycine α-CH₂.[1]

IR 1745 cm⁻¹ Strong Ester C=O stretch.[1]

2800-3100 cm⁻¹ Broad NH₃⁺ stretch.[1]
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Note: If pTsOH salt is synthesized, additional signals for the tosylate anion (Ar-H AA'BB' at

7.1/7.5 ppm and Methyl singlet at 2.3 ppm) will be present.

Quality Control Logic Tree
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Single Red/Purple Spot?
Rf ~ 0.5-0.6
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<98%

Release for Use
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Retry

Click to download full resolution via product page

Caption: Quality control workflow for validating the purity of the synthesized ester salt.

Storage and Stability
Condition: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).
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Hygroscopicity: The HCl salt is hygroscopic.[1] Store in a desiccator.

Shelf Life: 12-24 months if kept dry.[1] Hydrolysis to glycine and 4-chlorobenzyl alcohol

occurs rapidly in the presence of moisture and base.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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